molecular formula C9H7FO2 B6172805 2-acetyl-4-fluorobenzaldehyde CAS No. 1891254-71-9

2-acetyl-4-fluorobenzaldehyde

Cat. No. B6172805
CAS RN: 1891254-71-9
M. Wt: 166.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
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Description

2-acetyl-4-fluorobenzaldehyde is a type of fine chemical that has significant applications in various fields such as medicine, pesticides, new materials, and polymers . It is an important intermediate in the synthesis of several compounds .


Synthesis Analysis

The synthesis of 4-aminobenzaldehyde derivatives, which are precursors to 2-acetyl-4-fluorobenzaldehyde, can be achieved via the nucleophilic aromatic substitution reaction of 4-fluorobenzaldehyde with a variety of amines in the presence of K2CO3 as a base in DMF . The Knoevenagel condensation of dehydroacetic acid (DHA) with 4-aminobenzaldehyde derivatives results in the desired compounds .

Safety and Hazards

The safety data sheet for 4-fluorobenzaldehyde, a related compound, indicates that it is classified as a flammable liquid, has acute oral toxicity, and causes serious eye irritation . It is recommended to keep away from heat, sparks, open flames, and hot surfaces, and to use personal protective equipment when handling the compound .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-acetyl-4-fluorobenzaldehyde involves the conversion of 4-fluorobenzaldehyde to 2-acetyl-4-fluorobenzaldehyde through a series of reactions.", "Starting Materials": [ "4-fluorobenzaldehyde", "acetic anhydride", "sodium acetate", "glacial acetic acid", "sulfuric acid", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Dissolve 4-fluorobenzaldehyde in glacial acetic acid.", "Step 2: Add acetic anhydride and sodium acetate to the reaction mixture.", "Step 3: Heat the reaction mixture to 80-90°C for 2-3 hours.", "Step 4: Cool the reaction mixture and add water to it.", "Step 5: Extract the product with ether.", "Step 6: Dry the ether layer with anhydrous sodium sulfate.", "Step 7: Distill the ether to obtain 2-acetyl-4-fluorobenzaldehyde." ] }

CAS RN

1891254-71-9

Product Name

2-acetyl-4-fluorobenzaldehyde

Molecular Formula

C9H7FO2

Molecular Weight

166.1

Purity

95

Origin of Product

United States

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